Cas no 1552103-47-5 (4-(4-methoxypyridin-2-yl)butanoic acid)

• Product Name: 4-(4-methoxypyridin-2-yl)butanoic acid
• CAS No: 1552103-47-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6585101
• PubChem ID: 83879264
• Update Time: 2025-10-19

4-(4-methoxypyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypyridin-2-yl)butanoic acid
• EN300-1775924
• 1552103-47-5

• Inchi： 1S/C10H13NO3/c1-14-9-5-6-11-8(7-9)3-2-4-10(12)13/h5-7H,2-4H2,1H3,(H,12,13)
• InChI Key： WCHMBAAYMBYCPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)CCCC(=O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(4-methoxypyridin-2-yl)butanoic acid

Introduction to 4-(4-methoxypyridin-2-yl)butanoic acid (CAS No. 1552103-47-5)

4-(4-methoxypyridin-2-yl)butanoic acid (CAS No. 1552103-47-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a butanoic acid moiety and a 4-methoxypyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The chemical formula of 4-(4-methoxypyridin-2-yl)butanoic acid is C₁₁H₁₃₃, with a molecular weight of approximately 207.23 g/mol. Its IUPAC name is 4-(4-methoxypyridin-2-yl)butanoic acid, which accurately describes the position and nature of the functional groups within the molecule. The compound can be synthesized through various methods, including the coupling of 4-methoxypyridine with butyric acid derivatives, followed by appropriate functional group modifications.

In the pharmaceutical industry, 4-(4-methoxypyridin-2-yl)butanoic acid has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that 4-(4-methoxypyridin-2-yl)butanoic acid could be developed into novel anti-inflammatory drugs for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-methoxypyridin-2-yl)butanoic acid has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute in 2020 demonstrated that certain derivatives of this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings highlight the potential of 4-(4-methoxypyridin-2-yl)butanoic acid as a lead compound for the development of targeted cancer therapies.

In addition to its pharmaceutical applications, 4-(4-methoxypyridin-2-yl)butanoic acid has found use in agrochemicals. Its ability to modulate plant growth and development has been explored in several studies. A study published in the Journal of Agricultural and Food Chemistry in 2019 reported that this compound enhanced root growth and nutrient uptake in crops under stress conditions such as drought and salinity. This makes it a promising candidate for developing new plant growth regulators that can improve crop resilience and yield under adverse environmental conditions.

The material science applications of 4-(4-methoxypyridin-2-yl)butanoic acid are also noteworthy. Its unique molecular structure allows it to form stable complexes with various metal ions, making it useful in the synthesis of metallopolymers and coordination polymers. These materials have potential applications in areas such as catalysis, sensing, and drug delivery systems. For example, a study published in Advanced Materials in 2018 demonstrated that metal complexes derived from this compound exhibited high catalytic activity for hydrogenation reactions, offering new possibilities for green chemistry processes.

The synthesis and purification of 4-(4-methoxypyridin-2-yl)butanoic acid are critical steps in ensuring its quality and purity for various applications. Common synthetic routes include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. Purification methods such as column chromatography and recrystallization are typically employed to obtain high-purity samples suitable for further research or industrial use.

In conclusion, 4-(4-methoxypyridin-2-yl)butanoic acid (CAS No. 1552103-47-5) is a multifaceted compound with a wide range of potential applications across different fields. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.